5-(diphenylmethyl)-6-hydroxy-2-(propylthio)-4(3H)-pyrimidinone

• IUPAC Name: 5-benzhydryl-4-hydroxy-2-propylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H20N2O2S/c1-2-13-25-20-21-18(23)17(19(24)22-20)16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,16H,2,13H2,1H3,(H2,21,22,23,24)
• InChI Key: JVECLBMZXNQKAU-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC(=C(C(=O)N1)C(C2=CC=CC=C2)C3=CC=CC=C3)O
• Molecular Formula: C20H20N2O2S
• DSSTOX Substance ID: DTXSID90963514
• Molecular Weight: 352.5 g/mol
• CAS RN: 4617-04-3

Description

Synthesis Analysis

The synthesis of pyrimidinone derivatives, including those similar to 5-(diphenylmethyl)-6-hydroxy-2-(propylthio)-4(3H)-pyrimidinone, often involves multistep chemical reactions that yield compounds with various biological activities. For instance, compounds with a pyrimidinone core have been synthesized through the reaction of certain starting materials in the presence of sodium hydroxide, highlighting the method's efficiency in introducing substituents that influence the compound's pharmacological profile (Ranise et al., 1997).

Molecular Structure Analysis

The molecular structure of pyrimidinone derivatives, including 5-(diphenylmethyl)-6-hydroxy-2-(propylthio)-4(3H)-pyrimidinone, is characterized by X-ray crystallography and quantum-chemical calculations. These studies reveal that these compounds exist predominantly in specific tautomeric forms, with the molecular arrangement influenced by intermolecular hydrogen bonding (Craciun et al., 1999).

Mechanism of Action

This is typically used in the context of drugs and involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity of the compound, its environmental impact, and precautions needed while handling it.

Future Directions

This involves predicting or suggesting future research directions. This could be new reactions that the compound could undergo, new methods to synthesize it, or new applications for the compound.